Cas no 88172-23-0 (Piperazine, 1,1'-(1,3-dioxo-1,3-propanediyl)bis[4-(diphenylmethyl)-)

• Product Name: Piperazine, 1,1'-(1,3-dioxo-1,3-propanediyl)bis[4-(diphenylmethyl)-
• CAS No: 88172-23-0
• MF: C₃₇H₄₀N₄O₂
• MW: 572.739109039307
• CID: 642386
• PubChem ID: 13023422
• Update Time: 2025-04-19

Piperazine, 1,1'-(1,3-dioxo-1,3-propanediyl)bis[4-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-benzhydrylpiperazin-1-yl)propane-1,3-dione
• 1,3-Bis[4-(diphenylmethyl)piperazin-1-yl]propane-1,3-dione
• 88172-23-0
• DTXSID00515462
• Piperazine, 1,1'-(1,3-dioxo-1,3-propanediyl)bis[4-(diphenylmethyl)-

• Inchi： 1S/C37H40N4O2/c42-34(38-21-25-40(26-22-38)36(30-13-5-1-6-14-30)31-15-7-2-8-16-31)29-35(43)39-23-27-41(28-24-39)37(32-17-9-3-10-18-32)33-19-11-4-12-20-33/h1-20,36-37H,21-29H2
• InChI Key： UEYPBTXCRYMGNN-UHFFFAOYSA-N
• SMILES： O=C(CC(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 572.31512653g/mol
• Monoisotopic Mass: 572.31512653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 47.1Ų